Cas no 1270206-86-4 ((2R)-2-cyclopropylpyrrolidine)

• Product Name: (2R)-2-cyclopropylpyrrolidine
• CAS No: 1270206-86-4
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD18690094
• CID: 4692574
• Update Time: 2025-06-09

(2R)-2-cyclopropylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-cyclopropylpyrrolidine
• (2R)-2-cyclopropylpyrrolidine
• (R)-2-Cyclopropyl-pyrrolidine

• MDL： MFCD18690094
• Inchi： 1S/C7H13N/c1-2-7(8-5-1)6-3-4-6/h6-8H,1-5H2/t7-/m1/s1
• InChI Key： WOUSTBXLCUPLRA-SSDOTTSWSA-N
• SMILES： N1CCC[C@@H]1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Topological Polar Surface Area: 12

Additional information on (2R)-2-cyclopropylpyrrolidine

Compound CAS No. 1270206-86-4: (2R)-2-Cyclopropylpyrrolidine

The compound with CAS No. 1270206-86-4, commonly referred to as (2R)-2-cyclopropylpyrrolidine, is a bicyclic amine that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a cyclopropane substituent at the 2-position, specifically in the R configuration. The cyclopropyl group introduces strain and reactivity, making this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of (2R)-2-cyclopropylpyrrolidine as a building block in drug discovery. Its rigid structure and chiral center make it an ideal candidate for exploring stereochemical effects in medicinal chemistry. For instance, researchers have utilized this compound to synthesize bioactive molecules targeting various therapeutic areas, including central nervous system disorders and inflammation. The cyclopropane ring in this compound has been shown to enhance drug-like properties such as lipophilicity and metabolic stability, which are critical for drug candidates.

In terms of synthesis, (2R)-2-cyclopropylpyrrolidine can be prepared via several routes, including the cycloaddition of cyclopropane derivatives with imines or ketones. One notable method involves the use of asymmetric catalysis to achieve high enantioselectivity, ensuring the R configuration at the 2-position. This approach not only simplifies the synthesis but also aligns with green chemistry principles by minimizing waste and improving efficiency.

The applications of (2R)-2-cyclopropylpyrrolidine extend beyond pharmaceuticals. In materials science, this compound has been explored as a precursor for advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it a versatile component in polymer design. Recent research has demonstrated its potential in creating self-healing materials and high-performance composites, which could revolutionize industries such as aerospace and electronics.

From a structural perspective, (2R)-cyclopropylpyrrolidine exhibits interesting electronic properties due to the conjugation between the cyclopropane ring and the pyrrolidine nitrogen. This conjugation influences its reactivity in both organic and organometallic reactions. For example, it has been used as a ligand in transition metal catalysis, where its chiral environment enhances enantioselectivity in asymmetric catalysis.

Moreover, the stereochemistry of (2R)-cyclopropylpyrrolidine plays a crucial role in its biological activity. Studies have shown that the R configuration confers specific interactions with biological targets, such as enzymes and receptors. This makes it a valuable tool for studying molecular recognition and drug-receptor interactions.

In conclusion, (2R)-cyclopropylpyrrolidine (CAS No. 1270206-86-4) is a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure, reactivity, and stereochemical properties make it an invaluable resource for researchers seeking innovative solutions across various disciplines.